Cas no 650578-12-4 (tert-butyl rel-(3aS,5r,6aR)-5-(hydroxymethyl)-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate)

tert-butyl rel-(3aS,5r,6aR)-5-(hydroxymethyl)-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate structure

650578-12-4 structure

Product Name:tert-butyl rel-(3aS,5r,6aR)-5-(hydroxymethyl)-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate

CAS No:650578-12-4

MF:C₁₃H₂₃NO₃

MW:241.326624155045

CID:2195381

PubChem ID:68469431

Update Time:2025-04-21

tert-butyl rel-(3aS,5r,6aR)-5-(hydroxymethyl)-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- 5-Hydroxymethyl-hexahydro-cyclopenta[c]pyrrole-2-carboxylic acid tert-butyl ester
- Cyclopenta[c]pyrrole-2(1H)-carboxylic acid, hexahydro-5-(hydroxymethyl)-, 1,1-dimethylethyl ester
- tert-butyl 5-(hydroxymethyl)-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate
- 5-HYDROXYMETHYL-2-BOC-HEXAHYDROCYCLOPENTA[C]PYRROLE
- tert-Butyl 5-(hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
- tert-butyl 5-(hydroxymethyl)-octahydrocyclopenta[c]pyrrole-2-carboxylate
- XRNJMGKDWQLIJX-UHFFFAOYSA-N
- FCH1641792
- PB30488
- AK171142
- 2-Boc-5-hydroxymethyl-hexahydro-cyclope
- tert-butyl rel-(3aS,5r,6aR)-5-(hydroxymethyl)-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate
- tert-Butyl (3aR,5s,6aS)-rel-5-(hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
- [(3aS,5R6aR)-2-Boc-octahydrocyclopenta[c]pyrrol-5-yl]methanol
- MFCD22415193
- DB-405583
- 1365570-27-9
- 7-(hydroxymethyl)-3-(tert-butoxycarbonyl)-3-azabicyclo[3.3.0]octane
- tert-butyl(3aR,6aS)-5-(hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
- (2-Boc-octahydrocyclopenta[c]pyrrol-5-yl)methanol
- CS-0048196
- BDBM50515035
- AKOS025289712
- CHEMBL4558077
- SCHEMBL2993190
- SY343992
- 2-Boc-5-hydroxymethyl-hexahydro-cyclopenta[C]pyrrole
- PB40426
- DB-368732
- 650578-12-4
- MFCD30489772
- SY099098
- SY277518
- AS-34124
- TERT-BUTYL 5-(HYDROXYMETHYL)-HEXAHYDRO-1H-CYCLOPENTA[C]PYRROLE-2-CARBOXYLATE
- tert-Butyl5-(hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
- Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(16)14-6-10-4-9(8-15)5-11(10)7-14/h9-11,15H,4-8H2,1-3H3
- InChI Key： XRNJMGKDWQLIJX-UHFFFAOYSA-N
- SMILES： OCC1CC2CN(C(=O)OC(C)(C)C)CC2C1

Computed Properties

Exact Mass: 241.16779360g/mol
Monoisotopic Mass: 241.16779360g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.8
XLogP3: 1.5

tert-butyl rel-(3aS,5r,6aR)-5-(hydroxymethyl)-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate Pricemore >>

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